7-Chloro-1-(4-cyanophenyl)-1-oxoheptane

• IUPAC Name: 4-(7-chloroheptanoyl)benzonitrile
• InChI: InChI=1S/C14H16ClNO/c15-10-4-2-1-3-5-14(17)13-8-6-12(11-16)7-9-13/h6-9H,1-5,10H2
• InChI Key: WPZQSCWEQUTGQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)CCCCCCCl
• Molecular Formula: C14H16ClNO
• DSSTOX Substance ID: DTXSID20645179
• Molecular Weight: 249.73 g/mol
• CAS RN: 898786-22-6

Description

7-Chloro-1-(4-cyanophenyl)-1-oxoheptane, commonly known as 7-chloro-4-cyanophenylheptan-1-one, is a synthetic organic compound with a variety of applications in scientific research. It is a colorless, crystalline solid with a molecular formula of C13H11ClNO. 7-Chloro-1-(4-cyanophenyl)-1-oxoheptane is used as a starting material for the synthesis of various heterocycles and other compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

Chemical Synthesis and Reactions

7-Chloro-1-(4-cyanophenyl)-1-oxoheptane is a compound of interest in various chemical syntheses and reactions. Research has shown its potential in the synthesis of complex molecules and intermediates. For example, the flash vacuum thermolysis of certain chlorinated compounds can yield halogen-free trienes, which are important in various chemical synthesis processes, illustrating the type of reactions that compounds similar to 7-Chloro-1-(4-cyanophenyl)-1-oxoheptane might undergo (Jenneskens, Wolf, & Bickelhaupt, 1986). Similarly, the catalytic hydrogenolysis of halogenated cycloheptanes has been studied, demonstrating selective bond cleavage that can be useful in organic synthesis (Isogai, Sakai, & Kosugi, 1986).

Enzymatic Reduction for Chiral Synthesis

Enzymatic methods have also been applied to related compounds for the synthesis of chiral intermediates, as seen in the asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol using yeast reductase. This approach highlights the utility of biocatalysis in obtaining chiral molecules, which could be applicable to the synthesis of derivatives of 7-Chloro-1-(4-cyanophenyl)-1-oxoheptane (Choi et al., 2010).

Intermediate in Prostaglandin Synthesis

Compounds structurally related to 7-Chloro-1-(4-cyanophenyl)-1-oxoheptane, such as methyl 7-oxoheptanoate, have been used as intermediates in the synthesis of prostaglandins, indicating the potential of such chlorinated heptanones in pharmaceutical synthesis (Wakharkar et al., 1994).

Molecular Structure and Cytotoxic Studies

The molecular structure of chlorinated and cyanated compounds is of interest for their potential biological activities. Studies on the molecular structure of similar compounds using spectroscopic and quantum chemical methods can provide insights into their reactivity and interactions with biological molecules. For example, research on 7-Chloro-9-phenyl-2,3-dihydroacridin-4(1H)-one has explored its structure and cytotoxicity, suggesting avenues for the investigation of related chloro-cyanophenyl compounds (Satheeshkumar et al., 2016).